Cas no 1490183-85-1 (Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)-)
Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)-
- 3-((Azetidin-3-yloxy)methyl)-5-(methoxymethyl)isoxazole
- 1490183-85-1
- AKOS015534615
- 3-[(azetidin-3-yloxy)methyl]-5-(methoxymethyl)-1,2-oxazole
- EN300-1146328
- CS-0303406
-
- Inchi: 1S/C9H14N2O3/c1-12-6-8-2-7(11-14-8)5-13-9-3-10-4-9/h2,9-10H,3-6H2,1H3
- InChI Key: DHYQDSMRHUWYDM-UHFFFAOYSA-N
- SMILES: O1C(COC)=CC(COC2CNC2)=N1
Computed Properties
- Exact Mass: 198.10044231g/mol
- Monoisotopic Mass: 198.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 306.1±42.0 °C(Predicted)
- pka: 9.44±0.40(Predicted)
Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146328-0.05g |
3-[(azetidin-3-yloxy)methyl]-5-(methoxymethyl)-1,2-oxazole |
1490183-85-1 | 0.05g |
$1056.0 | 2023-06-09 | ||
| Enamine | EN300-1146328-0.1g |
3-[(azetidin-3-yloxy)methyl]-5-(methoxymethyl)-1,2-oxazole |
1490183-85-1 | 0.1g |
$1106.0 | 2023-06-09 | ||
| Enamine | EN300-1146328-0.25g |
3-[(azetidin-3-yloxy)methyl]-5-(methoxymethyl)-1,2-oxazole |
1490183-85-1 | 0.25g |
$1156.0 | 2023-06-09 | ||
| Enamine | EN300-1146328-0.5g |
3-[(azetidin-3-yloxy)methyl]-5-(methoxymethyl)-1,2-oxazole |
1490183-85-1 | 0.5g |
$1207.0 | 2023-06-09 | ||
| Enamine | EN300-1146328-1.0g |
3-[(azetidin-3-yloxy)methyl]-5-(methoxymethyl)-1,2-oxazole |
1490183-85-1 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1146328-2.5g |
3-[(azetidin-3-yloxy)methyl]-5-(methoxymethyl)-1,2-oxazole |
1490183-85-1 | 2.5g |
$2464.0 | 2023-06-09 | ||
| Enamine | EN300-1146328-5.0g |
3-[(azetidin-3-yloxy)methyl]-5-(methoxymethyl)-1,2-oxazole |
1490183-85-1 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1146328-10.0g |
3-[(azetidin-3-yloxy)methyl]-5-(methoxymethyl)-1,2-oxazole |
1490183-85-1 | 10g |
$5405.0 | 2023-06-09 |
Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)-
Recent Advances in the Study of Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)- (CAS: 1490183-85-1)
The compound Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)- (CAS: 1490183-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the synthetic versatility of 1490183-85-1, with researchers developing novel methodologies to optimize its production. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of this compound. The study also emphasized the importance of the azetidinyloxy and methoxymethyl functional groups in enhancing the compound's stability and bioavailability.
In terms of biological activity, preliminary in vitro studies have shown that Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)- exhibits promising inhibitory effects on specific kinase targets implicated in inflammatory diseases and certain cancers. A recent Nature Chemical Biology paper reported that this compound selectively inhibits the JAK-STAT signaling pathway, which plays a critical role in autoimmune disorders. The study utilized X-ray crystallography to elucidate the binding mode of the compound, revealing key interactions with the kinase active site.
Further investigations into the pharmacokinetic properties of 1490183-85-1 have been conducted, with a focus on its metabolic stability and tissue distribution. A 2024 preclinical study published in Drug Metabolism and Disposition demonstrated favorable oral bioavailability and a prolonged half-life in rodent models, suggesting its potential as an orally administered therapeutic agent. However, the study also noted the need for further optimization to reduce off-target effects.
Ongoing research is exploring the broader applications of this isoxazole derivative. For instance, a collaborative study between academic and industrial researchers is investigating its utility as a scaffold for developing next-generation antibiotics targeting multidrug-resistant bacteria. Early results indicate that structural modifications of the azetidinyloxy moiety can enhance antibacterial activity while minimizing cytotoxicity.
In conclusion, Isoxazole, 3-[(3-azetidinyloxy)methyl]-5-(methoxymethyl)- (1490183-85-1) represents a promising chemical entity with diverse therapeutic potential. Recent advances in its synthesis, coupled with a growing understanding of its mechanism of action, position this compound as a valuable candidate for further drug development efforts. Future research should focus on addressing its current limitations while expanding its applications across different disease areas.
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